CYCLOPENTADIENYLTUNGSTEN TRICARBONYL DIMER
Description
Cyclopentadienyltungsten Tricarbonyl Dimer is an organotungsten compound with the formula Cp2W2(CO)6, where Cp is C5H5 . It is a dark red crystalline solid and has been the subject of research, although it has no or few practical uses .
Synthesis Analysis
The compound is prepared by treatment of tungsten hexacarbonyl with sodium cyclopentadienide followed by oxidation of the resulting NaW(CO)3(C5H5) .Molecular Structure Analysis
The molecule exists in two rotamers, gauche and anti . The six CO ligands are terminal, and the W-W bond distance is 3.222 Å .Physical And Chemical Properties Analysis
The compound is a dark red crystalline solid . It has a molecular weight of 665.93 and its melting point is 258 °C (dec.) (lit.) . It is insoluble in water .Safety and Hazards
Future Directions
properties
CAS RN |
12566-66-4 |
|---|---|
Molecular Formula |
C16H10O6W2 10* |
Molecular Weight |
665.93 |
Origin of Product |
United States |
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